4-(2-Nitro-4-methoxyphenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)semicarbazide

• IUPAC Name: 1-(4-methoxy-2-nitrophenyl)-3-[(2,4,5-trichlorophenyl)sulfonylamino]urea
• InChI: InChI=1S/C14H11Cl3N4O6S/c1-27-7-2-3-11(12(4-7)21(23)24)18-14(22)19-20-28(25,26)13-6-9(16)8(15)5-10(13)17/h2-6,20H,1H3,(H2,18,19,22)
• InChI Key: LXMRPVDCPYJLDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)NNS(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H11Cl3N4O6S
• Molecular Weight: 469.7 g/mol

Description

4-(2-Nitro-4-methoxyphenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)semicarbazide, also known as AG490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antioxidant and Antimicrobial Properties

• A study synthesized semicarbazone-triazole hybrid derivatives, showing potent antioxidant and antimicrobial activities. These compounds, including one closely related to the chemical , exhibited excellent scavenging abilities and potent activity against microbial strains such as S. enteritidis and M. luteus, highlighting their potential in developing new drugs with good oral bioavailability (Brahmi et al., 2018).

Synthetic Applications

• Another study reported the synthesis of various triazine derivatives from semicarbazide hydrochloride, demonstrating the versatility of semicarbazide-based compounds in synthetic chemistry. This research could be relevant to the synthesis and applications of the specified compound (Soliman et al., 1978).

Fluorescent Probe Development

• In 2020, research was conducted on developing a sulfonyl-semicarbazide based fluorescent probe for detecting hypochlorous acid, using a 1,8-naphthalimide fluorophore platform. This study highlights the potential of sulfonyl-semicarbazide derivatives in sensing and imaging applications, particularly in biological systems (Ye et al., 2020).

Pharmacological Evaluation

• A study in 2014 examined the pharmacological effects of semicarbazide derivatives, including their effects on the central nervous system in mice. This research demonstrates the potential therapeutic applications of semicarbazide derivatives in neurology and pain management (Wujec et al., 2014).

Potential Pesticidal Activity

• Research on phenyl tribromomethyl sulfone derivatives, which share structural similarities with the compound , indicates potential pesticidal activity. These studies underscore the possible applications of similar compounds in agriculture (Borys et al., 2012).